Cas no 1610027-87-6 (1-(4-Bromophenyl)cycloheptanol)

• Product Name: 1-(4-Bromophenyl)cycloheptanol
• CAS No: 1610027-87-6
• MF: C₁₃H₁₇BrO
• MW: 269.18
• CID: 5076125
• Update Time: 2025-11-01

1-(4-Bromophenyl)cycloheptanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)cycloheptanol

• Inchi： 1S/C13H17BrO/c14-12-7-5-11(6-8-12)13(15)9-3-1-2-4-10-13/h5-8,15H,1-4,9-10H2
• InChI Key： MQVVNLOVUAKMNF-UHFFFAOYSA-N
• SMILES： C1(C2(CCCCCC2)O)C=CC(=CC=1)Br

Additional information on 1-(4-Bromophenyl)cycloheptanol

Introduction to 1-(4-Bromophenyl)cycloheptanol (CAS No. 1610027-87-6)

1-(4-Bromophenyl)cycloheptanol, also known by its CAS number CAS No. 1610027-87-6, is an organic compound with a unique structure that combines a bromophenyl group with a cycloheptanol moiety. This compound has garnered attention in various fields, including pharmaceutical research, materials science, and organic synthesis, due to its versatile properties and potential applications.

The molecular structure of 1-(4-Bromophenyl)cycloheptanol consists of a cycloheptane ring substituted with a hydroxyl group (-OH) at one position and a 4-bromophenyl group at another. The bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the key areas of research involving 1-(4-Bromophenyl)cycloheptanol is its application in drug discovery. Scientists have explored its ability to act as a precursor for the synthesis of novel pharmacological agents, including anti-inflammatory and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In addition to its role in pharmaceuticals, 1-(4-Bromophenyl)cycloheptanol has also been investigated for its potential in materials science. Researchers have utilized this compound as a building block for the creation of advanced polymers and nanomaterials. Its cycloheptane ring provides structural rigidity, while the bromophenyl group offers functional versatility, making it an ideal candidate for designing materials with tailored properties.

The synthesis of 1-(4-Bromophenyl)cycloheptanol typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of 1-(4-Bromophenyl)cycloheptanol. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial processes.

In conclusion, 1-(4-Bromophenyl)cycloheptanol, with its unique chemical structure and diverse applications, continues to be a subject of intense research across multiple disciplines. Its role as an intermediate in drug discovery, materials science, and organic synthesis underscores its importance in advancing modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its position as a valuable compound in various industries.